Cas no 2172156-53-3 (1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol)

• Product Name: 1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol
• CAS No: 2172156-53-3
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 5952550
• PubChem ID: 165787384
• Update Time: 2025-05-25

1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol
• EN300-1595609
• 2172156-53-3
• 1-[4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl]propan-2-ol

• Inchi： 1S/C9H18N4O/c1-3-4-9-8(5-10)11-12-13(9)6-7(2)14/h7,14H,3-6,10H2,1-2H3
• InChI Key： XIWSMLJRZYEUDO-UHFFFAOYSA-N
• SMILES： OC(C)CN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77Ų

Additional information on 1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol

1-4-(Aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol

The compound 1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol (CAS No. 2172156-53-3) is a highly specialized organic molecule with a unique structure that combines a triazole ring system with an alcohol and an aminoalkyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile functional groups and potential applications in drug design and advanced materials. The triazole ring, a heterocyclic aromatic compound, is a key structural element in this molecule, contributing to its stability and reactivity. The presence of the aminomethyl group and the propyl substituent further enhances its chemical versatility, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new drugs and bioactive molecules. The triazole ring, in particular, has been extensively researched for its role in medicinal chemistry. For instance, triazoles are known to exhibit significant biological activities, including anti-inflammatory, antifungal, and anticancer properties. The aminomethyl group in this compound adds another layer of functionality, enabling it to participate in various biochemical reactions and interactions. This makes it a promising candidate for use in drug delivery systems and as a precursor for more complex molecules.

The synthesis of 1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2-ol involves a series of carefully controlled reactions that highlight the principles of modern organic synthesis. The formation of the triazole ring typically occurs through a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction, a method that has revolutionized the field of click chemistry. This approach allows for the efficient construction of complex molecules with high precision. The subsequent introduction of the aminomethyl and propyl groups is achieved through nucleophilic substitution or alkylation reactions, further showcasing the molecule's synthetic flexibility.

In terms of applications, this compound has shown potential in several areas. In pharmacology, its ability to form stable complexes with metal ions makes it a candidate for use in metallo-drug design. Additionally, its alcohol group can be modified to create derivatives with enhanced bioavailability or targeting capabilities. In materials science, the compound's structural integrity and functional groups make it suitable for use in polymer synthesis or as a component in advanced materials such as stimuli-responsive polymers.

Recent research has also explored the use of this compound in bioconjugation reactions. Its ability to undergo click chemistry reactions with other biomolecules has opened new avenues for its application in biotechnology. For example, it can be used as a linker in protein engineering or as a component in biosensors due to its high reactivity and specificity.

The study of heterocyclic compounds like this one continues to be an active area of research due to their wide-ranging applications. As new synthetic methods are developed and their biological activities are further elucidated, compounds such as 1-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylpropan-2 ol will undoubtedly play an increasingly important role in both academic research and industrial applications.